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Compound of Interest

Compound Name: 1,4-Oxazepine

Cat. No.: B8637140 Get Quote

The 1,4-oxazepine scaffold is a privileged seven-membered heterocyclic ring system that has

garnered significant attention in medicinal chemistry. Its unique three-dimensional structure

allows for interaction with a wide array of biological targets, leading to a broad spectrum of

pharmacological activities. Derivatives of 1,4-oxazepine have been investigated and

developed for numerous therapeutic applications, ranging from central nervous system

disorders to oncology and infectious diseases.

Key Therapeutic Applications:

Oncology: The 1,4-oxazepine nucleus is a core component of several potent anticancer

agents. A notable example is Bozepinib, a purine-based derivative that exhibits significant

antiproliferative activity against various cancer cell lines, including breast, colon, and bladder

cancer.[1][2] It has been shown to induce apoptosis and modulate the purinergic signaling

pathway in cancer cells.[1][3] Other novel coumarin-derived oxazepines have also

demonstrated cytotoxicity against human colon cancer cells.[4]

Central Nervous System (CNS) Disorders: The dibenzo[b,f][5][6]oxazepine scaffold is

famously represented by Loxapine, an established antipsychotic medication used in the

treatment of schizophrenia.[7] This class of compounds acts on dopamine and serotonin

receptors, highlighting the utility of the 1,4-oxazepine ring in designing CNS-active agents.

Cardiovascular Disease: The 1,4-benzoxazepine derivative TAK-475 (Lapaquistat) was

developed as a potent squalene synthase inhibitor for lowering plasma cholesterol levels.[8]

[9] By inhibiting an enzyme downstream of HMG-CoA reductase in the cholesterol
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biosynthesis pathway, TAK-475 was designed to offer a different mechanism of action

compared to statins.[10]

Antimicrobial and Anti-inflammatory Activity: Various 1,4-oxazepine derivatives have been

synthesized and evaluated for their antibacterial and antifungal properties.[11] The scaffold's

structural diversity allows for the development of agents targeting microbial pathways.

Furthermore, some derivatives have shown potential as anti-inflammatory agents.

The continued exploration of the 1,4-oxazepine scaffold in drug discovery programs

underscores its importance and potential for yielding novel therapeutic agents with diverse

mechanisms of action.

Data Presentation: Biological Activities of 1,4-
Oxazepine Derivatives
The following tables summarize the quantitative biological data for representative 1,4-
oxazepine derivatives across different therapeutic areas.

Table 1: Anticancer Activity of 1,4-Oxazepine Derivatives
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Compound
Structure/Cl
ass

Cancer Cell
Line

Assay
Activity
(IC₅₀)

Reference(s
)

Bozepinib

(RS)-2,6-
dichloro-9-
[1-(p-
nitrobenzen
esulfonyl)-1
,2,3,5-
tetrahydro-
4,1-
benzoxazep
in-3-yl]-9H-
purine

T24
(Bladder)

Proliferatio
n

6.7 ± 0.7 µM [1][12]

RT4

(Bladder)
Proliferation 8.7 ± 0.9 µM [1][12]

MDA-MB-231

(Breast)
Proliferation 0.166 µM [3]

Compound

5b

Coumarin-

derived

oxazepine

CaCo-2

(Colon)
MTT 39.6 µM [4]

| Compound 5c | Coumarin-derived oxazepine | CaCo-2 (Colon) | MTT | 24.53 µM |[13] |

Table 2: Enzyme Inhibition by 1,4-Oxazepine Derivatives

Compound
Structure/Cl
ass

Target
Enzyme

Assay Activity
Reference(s
)

| TAK-475 | Benzoxazepine derivative (Lapaquistat) | Squalene Synthase | Cholesterol

Biosynthesis | ED₅₀ = 2.9 mg/kg (in rats) | |

Visualizations: Workflows and Pathways
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The following diagrams illustrate common workflows in the development and evaluation of 1,4-
oxazepine derivatives.
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Assay Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8637140#application-of-1-4-oxazepines-in-medicinal-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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